3-amino-1-(3-bromophenyl)butan-2-ol

• CAS No.: 1367770-23-7
• Molecular Formula: C10H14BrNO
• Molecular Weight: 244.1

Description

3-Amino-1-(3-bromophenyl)butan-2-ol is a brominated secondary alcohol featuring an amino group at the C3 position and a 3-bromophenyl substituent at the C1 position of a butanol backbone. Its molecular formula is C₁₀H₁₃BrN₂O, with a molar mass of 281.13 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-1-(3-bromophenyl)butan-2-ol typically involves the reaction of 3-bromobenzaldehyde with a suitable amine and a reducing agent. One common method involves the use of sodium borohydride (NaBH4) as the reducing agent in an alcohol solvent, such as methanol or ethanol. The reaction proceeds under mild conditions, typically at room temperature, to yield the desired product .

Industrial Production Methods

Industrial production of 3-amino-1-(3-bromophenyl)butan-2-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity product .

Chemical Reactions Analysis

Types of Reactions

3-amino-1-(3-bromophenyl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as chromium trioxide (CrO3) or potassium permanganate (KMnO4).

Reduction: The compound can be reduced to the corresponding amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acetic acid or potassium permanganate (KMnO4) in water.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium azide (NaN3) in dimethylformamide (DMF) or potassium cyanide (KCN) in ethanol.

Major Products Formed

Oxidation: Formation of 3-amino-1-(3-bromophenyl)butan-2-one.

Reduction: Formation of 3-amino-1-(3-bromophenyl)butane.

Substitution: Formation of 3-amino-1-(3-azidophenyl)butan-2-ol or 3-amino-1-(3-cyanophenyl)butan-2-ol.

Scientific Research Applications

3-amino-1-(3-bromophenyl)butan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and drug candidates.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceuticals targeting various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-amino-1-(3-bromophenyl)butan-2-ol involves its interaction with specific molecular targets and pathways. The compound’s amine and hydroxyl groups enable it to form hydrogen bonds and interact with enzymes or receptors, potentially modulating their activity. The bromine atom may also contribute to the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Substituents (Phenyl Ring)	Chain Substituents	Molecular Formula	Key Properties/Activity
3-Amino-1-(3-bromophenyl)butan-2-ol	3-Bromo	C3-NH₂, C2-OH	C₁₀H₁₃BrN₂O	N/A (Predicted halogen effects)
3-Amino-1-(3-methylphenyl)butan-2-ol	3-Methyl	C3-NH₂, C2-OH	C₁₁H₁₇NO	Lower molecular weight; reduced polarity
(E)-1-(3-Bromophenyl)-3-p-tolylprop-2-en-1-on (C3)	3-Bromo	α,β-unsaturated ketone	C₁₆H₁₂BrO	Cytotoxic (IC₅₀ = 100 μg/mL)
Bitertanol	Biphenyl-4-yloxy	Triazole, dimethyl groups	C₂₀H₂₃N₃O₂	Antifungal activity

Key Observations :

• Halogen vs. Alkyl Substituents: The bromine atom in 3-amino-1-(3-bromophenyl)butan-2-ol enhances electron-withdrawing effects and molecular weight compared to methyl-substituted analogs (e.g., 3-amino-1-(3-methylphenyl)butan-2-ol). This difference may influence solubility, boiling points, and receptor binding .
• However, the amino and hydroxyl groups in the target compound may alter its reactivity and selectivity .

Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Compound Name	Predicted CCS (Ų) [M+H]+	Boiling Point Trends*	Solubility (Polarity)
3-Amino-1-(3-bromophenyl)butan-2-ol	~145–156 (estimated)	Higher (bulky bromo group)	Moderate (polar groups)
3-Amino-2-methyl-1-(3-methylphenyl)butan-2-ol	145.8 (M+H)+	Lower (methyl reduces polarity)	Higher (less halogen)
Propan-1-ol	N/A	97°C (reference)	High

*Boiling point trends are inferred from and , where branching and halogenation increase boiling points. The bromophenyl group likely elevates the boiling point compared to non-halogenated analogs .